6-fluorobenzo[d]isothiazol-3(2H)-one 1,1-dioxide

• IUPAC Name: 6-fluoro-1,1-dioxo-1,2-benzothiazol-3-one
• InChI: InChI=1S/C7H4FNO3S/c8-4-1-2-5-6(3-4)13(11,12)9-7(5)10/h1-3H,(H,9,10)
• InChI Key: KEOZGOWEMVYVGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)S(=O)(=O)NC2=O
• Molecular Formula: C7H4FNO3S
• Molecular Weight: 201.18 g/mol

Description

6-Fluorobenzo[d]isothiazol-3(2H)-one 1,1-dioxide (FBTD) is a novel compound with potential applications in a wide range of scientific research. It is an organic compound belonging to the group of isothiazolidinones, a class of heterocyclic compounds with a wide range of biological activities. FBTD is an important intermediate for the synthesis of other compounds, such as benzothiazoles and benzoxazoles, and has been used in the synthesis of drugs, pesticides, and other compounds. FBTD is also known as 6-fluoro-2-methylbenzo[d]isothiazol-3(2H)-one 1,1-dioxide.

Scientific Research Applications

Chemical Synthesis and Reactions

6-Fluorobenzo[d]isothiazol-3(2H)-one 1,1-dioxide and its derivatives play a crucial role in various chemical synthesis processes. For instance, Greig, Tozer, and Wright (2001) demonstrated its use in the synthesis of novel cyclic sulfonamides through the Diels-Alder reaction, leading to compounds like histamine H3 receptor antagonists (Greig, Tozer, & Wright, 2001). Similarly, Ashby, Griffiths, and Paton (1978) explored the transformation of saccharin into derivatives of Imidazo[1,2‐b][1,2]‐benzisothiazole and benzo[g][1,2,5]thiadiazocine, showcasing the compound's versatility in creating new ring systems (Ashby, Griffiths, & Paton, 1978).

Biological and Pharmacological Studies

In the realm of biological and pharmacological research, 6-Fluorobenzo[d]isothiazol-3(2H)-one 1,1-dioxide derivatives have been examined for various activities. Etsè, Etse, Nyssen, and Mouithys-Mickalad (2021) assessed the anti-inflammatory-like and antioxidant activities of alkynyl-substituted 3-ylidenedihydrobenzo[d] isothiazole 1,1-dioxide derivatives. They also employed molecular docking to understand these compounds' interactions with biological targets (Etsè et al., 2021).

Environmental and Metabolic Studies

This compound's derivatives are also relevant in environmental and metabolic studies. Londry and Fedorak (1993) investigated fluorophenols and 3-fluorobenzoate in phenol-degrading methanogenic cultures, providing insights into the biodegradation and environmental impact of these compounds (Londry & Fedorak, 1993). Mouttaki, Nanny, and McInerney (2008) studied the metabolism of hydroxylated and fluorinated benzoates by Syntrophus aciditrophicus, revealing important aspects of the metabolic pathways of these compounds (Mouttaki, Nanny, & McInerney, 2008).

Advanced Material Science

6-Fluorobenzo[d]isothiazol-3(2H)-one 1,1-dioxide and related compounds find applications in advanced material science. Zakharova, Brede, Gütschow, Kuznetsov, Zibinsky, Sieler, and Schulze (2010) synthesized N,N'-linked benzoannelated isothiazol-3(2H)-one 1,1-dioxides for evaluating their inhibitory activity toward human leukocyte elastase and acetylcholinesterase, showcasing potential applications in developing new materials with specific biological activities (Zakharova et al., 2010).